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Compound of Interest

Compound Name: Cyclohexanemethanol-d11

Cat. No.: B15558428

Get Quote

The proper disposal of Cyclohexanemethanol-d11, a deuterated form of the combustible

liquid Cyclohexanemethanol, is a critical aspect of laboratory safety and environmental

responsibility. This guide provides drug development professionals, researchers, and scientists

with essential, step-by-step procedures for the safe handling and disposal of this compound,

ensuring compliance and minimizing risk.

Key Safety and Hazard Information
Cyclohexanemethanol-d11 should be handled with the same precautions as its non-

deuterated counterpart, Cyclohexanemethanol. The primary hazard is its combustibility. While

specific quantitative data for the deuterated compound is not readily available, the data for

Cyclohexanemethanol serves as a reliable reference.

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b15558428#bc-rfq
https://www.benchchem.com/product/b15558428/docs?utm_src=pdf-body#navigating-the-safe-disposal-of-cyclohexanemethanol-d11-a-procedural-guide
https://www.benchchem.com/product/b15558428/docs?utm_src=pdf-body#navigating-the-safe-disposal-of-cyclohexanemethanol-d11-a-procedural-guide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15558428?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value

CAS Number
1215077-50-1 (for Cyclohexanemethanol-d11)

[1]

Chemical Formula C7H3D11O

Physical State Liquid

Appearance Clear, Colorless

Odor Alcohol-like

Boiling Point 181 °C / 357.8 °F

Flash Point 71 °C / 159.8 °F

GHS Classification Flammable liquids (Category 4)

Hazard Statement H227: Combustible liquid[2]

Primary Hazard Water-reactive, Corrosive

Experimental Protocol: Step-by-Step Disposal
Procedure
The disposal of Cyclohexanemethanol-d11 must adhere to local, state, and federal

regulations. The recommended procedure involves collection and disposal through a licensed

hazardous waste facility.

1. Personal Protective Equipment (PPE):

Always wear appropriate PPE, including chemical-resistant gloves (e.g., nitrile), safety

goggles, and a lab coat, when handling Cyclohexanemethanol-d11.[3]

2. Waste Collection:

Designate a specific, clearly labeled, and sealable container for liquid hazardous waste.

The container must be compatible with flammable liquids.
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Do not mix Cyclohexanemethanol-d11 with other waste streams unless explicitly permitted

by your institution's environmental health and safety (EHS) office.

3. Container Management:

Keep the waste container tightly closed when not in use.

Store the container in a cool, dry, and well-ventilated area designated for hazardous waste.

Ensure the storage area is away from sources of ignition such as heat, sparks, and open

flames.[2][4]

4. Disposal:

Arrange for the disposal of the Cyclohexanemethanol-d11 waste through an approved and

licensed hazardous waste disposal company.[3][2]

Provide the disposal company with a complete and accurate description of the waste,

including its composition and hazards.

5. Spill Management:

In the event of a spill, immediately remove all sources of ignition.

Absorb the spill with an inert, non-combustible material such as sand or earth.

Collect the absorbed material and contaminated surfaces into a suitable container for

disposal.

Ventilate the area of the spill.

Disposal Workflow
The following diagram illustrates the decision-making process for the proper disposal of

Cyclohexanemethanol-d11.
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Cyclohexanemethanol-d11 Disposal Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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